Cas no 4489-55-8 (1-Piperazineethanamine,4-butyl-(9CI))

• Product Name: 1-Piperazineethanamine,4-butyl-(9CI)
• CAS No: 4489-55-8
• MF: C₁₀H₂₃N₃
• MW: 185.309722185135
• CID: 929708
• PubChem ID: 10535527
• Update Time: 2025-04-19

1-Piperazineethanamine,4-butyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine,4-butyl-(9CI)
• 4489-55-8
• DB-280127
• 1-Piperazineethanamine, 4-butyl-
• SCHEMBL4392829

• Inchi： 1S/C10H23N3/c1-2-3-5-12-7-9-13(6-4-11)10-8-12/h2-11H2,1H3
• InChI Key： JWDDUJIYCPWQFN-UHFFFAOYSA-N
• SMILES： N1(CCCC)CCN(CCN)CC1

Computed Properties

• Exact Mass: 185.189197746g/mol
• Monoisotopic Mass: 185.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.5Ų